Cas no 374608-72-7 ((2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 374608-72-7
• MF: C₂₃H₁₇N₃O₄S
• MW: 431.463783979416
• CID: 6075928
• PubChem ID: 1910332
• Update Time: 2025-07-22

(2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile
• (Z)-3-((2,4-dimethoxyphenyl)amino)-2-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(2,4-dimethoxyphenyl)amino]methylene]-4-(2-oxo-2H-1-benzopyran-3-yl)-
• 374608-72-7
• SR-01000221134
• AKOS005623916
• SR-01000221134-1
• F0760-1671
• AB00098161-02
• AB00098161-01
• (2Z)-3-[(2,4-dimethoxyphenyl)amino]-2-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]prop-2-enenitrile

• Inchi： 1S/C23H17N3O4S/c1-28-16-7-8-18(21(10-16)29-2)25-12-15(11-24)22-26-19(13-31-22)17-9-14-5-3-4-6-20(14)30-23(17)27/h3-10,12-13,25H,1-2H3/b15-12-
• InChI Key： UYENAKBGTBCXSP-QINSGFPZSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC3=C(OC2=O)C=CC=C3)=CS1)=C/NC1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 431.09397721g/mol
• Monoisotopic Mass: 431.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 776
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile

Introduction to (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 374608-72-7)

Compound with the chemical name (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile and the CAS number 374608-72-7 is a fascinating molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a subject of intense research interest.

The structure of this compound features several key functional groups that contribute to its unique chemical properties and biological activities. The presence of an amino group at the 3-position of the thiazole ring and a cyanide group at the 2-position of the propenenitrile moiety are particularly noteworthy. These functional groups not only influence the electronic properties of the molecule but also play a crucial role in its interactions with biological targets.

The aromatic ring system, consisting of a phenyl ring substituted with two methoxy groups at the 2 and 4 positions, further enhances the complexity and reactivity of the molecule. This substitution pattern is known to influence both the solubility and bioavailability of pharmaceutical compounds, making it an important consideration in drug design.

The chromenone moiety at the 2-position of the propenenitrile group is another critical feature of this compound. Chromenone derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The incorporation of this moiety into the structure of our compound suggests potential therapeutic applications in these areas.

Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for preparing complex heterocyclic molecules like this one. The synthesis of (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile involves multiple steps, including cyclization reactions, functional group transformations, and purification processes. These synthetic strategies have been refined over the years to improve yield and purity, making it possible to conduct more comprehensive biological evaluations.

In terms of biological activity, preliminary studies on this compound have shown promising results in various in vitro assays. The amino group and cyanide group are particularly important for its interaction with biological targets. For instance, the amino group can form hydrogen bonds with polar residues in proteins, while the cyanide group can engage in coordination with metal ions or participate in nucleophilic reactions.

The chromenone moiety has been implicated in several biological pathways, including those involving free radical scavenging and enzyme inhibition. Studies have shown that chromenone derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. This suggests that our compound may have anti-inflammatory effects by inhibiting these enzymes.

In addition to its potential therapeutic applications, this compound also serves as a valuable scaffold for drug discovery. By modifying specific functional groups or introducing new substituents, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully used to develop novel drugs with improved efficacy and reduced side effects.

The use of computational methods has further enhanced our understanding of the structure-property relationships in this class of molecules. Molecular modeling techniques can predict how changes in the structure will affect biological activity, allowing researchers to design more effective candidates for experimental testing. These computational tools are particularly useful for identifying promising leads from large compound libraries.

The synthesis and characterization of (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylprop-2-enenitrile have also contributed to our knowledge of heterocyclic chemistry. This molecule exemplifies the versatility of thiazole and chromenone scaffolds in constructing complex organic frameworks. Understanding these reactions and mechanisms can inspire new synthetic strategies for other biologically active compounds.

Future research on this compound will likely focus on optimizing its pharmacokinetic properties and exploring its potential in vivo activities. Preclinical studies will be essential to evaluate its safety profile and therapeutic efficacy before moving into clinical trials. Collaborations between synthetic chemists, biochemists, and pharmacologists will be crucial in translating laboratory findings into tangible benefits for patients.

In conclusion, (2Z)-3-(2,4-dimethoxyphenyl)amino-2-4-(2 oxo - H-chromen - 3 - yl ) - 1 , 3 - thiazol - 1 ylprop - 1 en enitrile (CAS No. 37460872 -7 ) is a structurally complex molecule with significant potential in pharmaceutical research . Its unique combination of functional groups makes it an attractive candidate for drug discovery , while its well-defined synthetic pathways provide a foundation for further exploration . As our understanding of molecular interactions continues to evolve , compounds like this one will undoubtedly play a vital role in developing new therapies for various diseases .